![molecular formula C10H18N2O4 B6238960 (2R)-1-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylic acid CAS No. 214262-81-4](/img/no-structure.png)
(2R)-1-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylic acid
Description
(2R)-1-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylic acid, also known as (2R)-2-amino-3-methyl-1-oxobutanoic acid, is an organic compound with a molecular formula of C7H13NO4. It is a chiral molecule with two stereoisomers, (2R)-2-amino-3-methyl-1-oxobutanoic acid and (2S)-2-amino-3-methyl-1-oxobutanoic acid. It has attracted much attention due to its potential applications in the synthesis of pharmaceuticals, agrochemicals, and other chemicals.
Scientific Research Applications
Quantum Computing
The precise structure of this compound could be explored in the context of quantum computing. Quantum computing relies on quantum bits or qubits, which can represent and store information in a way that is fundamentally different from classical bits. Molecules with specific properties, like (2R)-1-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylic acid, may be studied for their potential use in quantum bits due to their unique electronic configurations .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-1-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylic acid involves the protection of the amine group, followed by the addition of the carboxylic acid group. The tert-butoxycarbonyl (Boc) group will be used to protect the amine group, and the carboxylic acid group will be added using a coupling reaction with a suitable reagent.", "Starting Materials": [ "L-pyrrolidine-2-carboxylic acid", "tert-butyl chloroformate", "diisopropylethylamine", "N,N-dimethylformamide", "tert-butylamine", "hydrochloric acid", "sodium hydroxide", "ethyl acetate", "brine" ], "Reaction": [ "Step 1: Protection of the amine group with Boc", "L-pyrrolidine-2-carboxylic acid is dissolved in N,N-dimethylformamide (DMF) and cooled to 0°C. Diisopropylethylamine (DIPEA) is added to the solution, followed by tert-butyl chloroformate (TBocCl). The reaction mixture is stirred for 2 hours at 0°C, then quenched with hydrochloric acid. The resulting solid is filtered and washed with water to yield the Boc-protected pyrrolidine-2-carboxylic acid.", "Step 2: Coupling reaction with tert-butylamine", "The Boc-protected pyrrolidine-2-carboxylic acid is dissolved in DMF and cooled to 0°C. DIPEA is added to the solution, followed by tert-butylamine and a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC). The reaction mixture is stirred for 2 hours at 0°C, then quenched with hydrochloric acid. The resulting solid is filtered and washed with water to yield the desired product, (2R)-1-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylic acid.", "Step 3: Deprotection of the Boc group", "The Boc-protected product is dissolved in a mixture of ethyl acetate and sodium hydroxide. The mixture is stirred for 2 hours at room temperature, then washed with brine and dried over magnesium sulfate. The solvent is removed under reduced pressure to yield the final product, (2R)-1-amino-pyrrolidine-2-carboxylic acid." ] } | |
CAS RN |
214262-81-4 |
Product Name |
(2R)-1-{[(tert-butoxy)carbonyl]amino}pyrrolidine-2-carboxylic acid |
Molecular Formula |
C10H18N2O4 |
Molecular Weight |
230.3 |
Purity |
95 |
Origin of Product |
United States |
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